Journal Name:FEBS Open Bio
Journal ISSN:2211-5463
IF:2.792
Journal Website:http://febs.onlinelibrary.wiley.com/hub/journal/10.1002/%28ISSN%292211-5463/
Year of Origin:0
Publisher:Wiley-Blackwell
Number of Articles Per Year:177
Publishing Cycle:
OA or Not:Yes
FEBS Open Bio ( IF 2.792 ) Pub Date: 2023-07-11 , DOI:
10.1016/j.apcatb.2023.123049
The role of exciton dissociation in charge separation dominated by in-plane crystallinity has been rarely addressed, although it is the decisive step of polymeric carbon nitride (CN) photocatalysis. Here, taking ten kinds of crystalline carbon nitride (CCN) as examples, the relationship between exciton dissociation, carrier mobility, conductivity, charge separation and photocatalytic activity under different in-plane crystallinity has been investigated. Although the in-plane crystallinity dominates charge separation and photocatalytic activity, it does not significantly reduce excitons binding energy (EBE) or improve exciton dissociation efficiency (EDE), only decreasing by 1.5 meV and increasing by 2.3 %, respectively. It is the greatly improved carrier mobility and conductivity that are more responsible for the increased charge separation and photocatalytic activity than the slight change in EDE. To our knowledge, this is the first reported case of overall water splitting in CCN of poly(heptazine imide) structure, resulting from the optimized in-plane crystallinity.
FEBS Open Bio ( IF 2.792 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.apcatb.2023.123129
Industrial lignin mostly contains sulfur, which poisons metal catalysts easily. Metal sulfides with good S-resistance could be used as efficient catalysts for lignin oxidation, while metal sulfides preparation involved corrosive H2S. Here in, we proposed H2S-free fabrication of bimetallic Fe-ZnS/NC by industrial lignin self S-doping. The Fe-ZnS/NC 650 exhibited efficient oxidation activity (> 99% conversion) for β-O-4 cleavage and good S-resistance for industrial lignin oxidation. Density functional theory revealed the synergistic effect of FeS and ZnS in lignin oxidation, where FeS tended to activate O2 into superoxide radical (O2-•) and ZnS contributed to the polarization of β-O-4. The dual sites greatly reduced the migration distance of O2-• to the polarized β-O-4, facilitating the C-O/C-C cleavage. Hence, Fe-ZnS/NC 650 selectively converted lignin into carbonyl-containing aromatics with up to 92% selectivity under alkaline-free condition. This work developed a novel strategy using lignin-derived metal sulfide without external sulfur source for efficient lignin degradation.
FEBS Open Bio ( IF 2.792 ) Pub Date: 2023-07-11 , DOI:
10.1016/j.apcatb.2023.123088
Nitrogen-doped porous carbon possesses widespread applications in energy-related fields due to its unique properties. However, preparation of porous carbon (specific surface area > 3000 m2 g–1) with high nitrogen content (> 10 wt%) remains great challenges because of high synthesis temperature. Herein, a covalent triazine polymer was innovatively designed by cyclotrimerization of tetracyanoethylene, and used to produce the high nitrogen-doped porous carbon. The as-prepared porous carbon (HNPC-900) possesses a high nitrogen content (14.2 wt%) and large specific surface area (3210 m2 g–1). When HNPC-900 was applied as the air-cathode for zinc–air batteries, it shows a high specific capacity (797 mAh gzn–1) and stable rechargeability (more than 380 h over 960 cycles at 5 mA cm–2), outperforming the cathode composed of RuO2 and 20 wt% Pt/C. This ingenious design provides a feasible strategy to prepare high nitrogen-doped porous carbon, giving extensive application prospects of porous carbon for catalysis and energy storage fields.
FEBS Open Bio ( IF 2.792 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.apcatb.2023.123089
The mechanistic insights behind the kinetics of Hydrogen evolution reaction are unraveled through the bifunctional effect - Strong Metal Support Interaction (SMSI) and Hydrogen Spillover Effect (HSPE) on the WO3 hexagonal nanorods decorated with gold clusters and supported on the reduced graphene layers. The investigation is extended to scaling the electrocatalyst in a flexible electrode-carbon fiber for robust hydrogen evolution reaction in broad pH spectra. The research found that the proposed electrocatalyst demonstrated a reduced overpotential of 20 mV at a current density of 10 mA cm2 in acidic conditions and the stability of the ternary catalyst was verified through the Pourbaix profile. The Tafel slope was also comparable to that of the noble metal electrocatalyst Pt/C, with values of 35 mV dec–1 in 0.5 M H2SO4. The study demonstrated the potential for large-scale application of the proposed catalyst with stable operation observed for 24 h.
FEBS Open Bio ( IF 2.792 ) Pub Date: 2023-07-05 , DOI:
10.1016/j.apcatb.2023.123070
With permanent porosity and intrinsic crystallinity, covalent organic frameworks (COFs) have great potential for solar energy conversions. However, the crystallinity of COFs necessitates reversible linkages like imine, leading to inadequate chemical stability of COFs as photocatalysts. To overcome this inadequacy, post-synthetic modifications (PSMs) transform an imine-linked COF, TTI-COF, into a thiazole-linked COF, TTT-COF. The morphology and crystallinity of TTT-COF are similar to that of TTI-COF. Compared to TTI-COF, TTT-COF secures evident amelioration of stability and optoelectronic properties supported by both experiments and theoretical calculations. Consequently, these two COFs are exploited for the photocatalytic oxidation of organic sulfides. Under blue light-emitting diode irradiation, TTI-COF marginally impels the reaction. In contrast, TTT-COF emerges with significantly better activity for selective oxidation of organic sulfides with oxygen in ethanol. This work sheds light on the transformative power of PSMs for tailoring COFs in visible light photocatalysis for oxidations.
FEBS Open Bio ( IF 2.792 ) Pub Date: 2023-07-16 , DOI:
10.1016/j.apcatb.2023.123081
Hydrogen generation from plastics waste is a promising strategy to solve the plastic pollution crisis. Making full use of infrared energy of solar spectrum is an important subject for efficient solar photocatalysis. Herein, single-atom-layer Pt (SAL-Pt) clusters anchored on TiO2-x/Ti was used as photothermal catalyst to generate hydrogen from plastic in liquid conditions. The confinement effect of laser-regulated oxygen vacancies in TiO2-x/Ti plays an important role in anchoring SAL-Pt under mildly temperature and pressure condition. The obtained Pt/TiO2-x/Ti possesses excellent photothermal catalytic hydrogen evolution performance from reforming plastic waste under infrared light (273.12 μmol cm−2 h−1). The enhanced photothermal activity of Pt/TiO2-x/Ti is due to enhanced infrared light absorption via plasmonic effect and hot electron aggregation on SAL-Pt from TiO2-x/Ti. The practical applicability is further verified by photothermal catalytic reforming plastics to H2 under ambient sunlight irradiation, which possesses high performance (25.5 μmol cm−2 h−1) and stability (in consecutive week).
S2- doping inducing self-adapting dual anion defects in ZnSn(OH)6 for highly efficient photoactivity
FEBS Open Bio ( IF 2.792 ) Pub Date: 2023-07-12 , DOI:
10.1016/j.apcatb.2023.123093
The S2- doping and oxygen vacancies (OVs) co-modified ZnSn(OH)6 (ZHS) were fabricated by the microwave method. Due to the synergistic effects of S2- doping and OVs in ZHS, the removal rates of toluene and nitric oxide reached 92.5 % and 49.8 %, respectively. Experimental and theoretical results (DFT) show that the improved photoactivity can stem from: 1) the alteration of O 2p band center position. S2- doping causes the O 2p band center to shift upward relative to the Fermi level, reducing the formation energy of OVs; 2) the change of the local electron distribution. A rapid charge transfer channel was formed between S2- and adjacent OVs; 3) abundant active sites. The activation of small molecules on the photocatalyst surface were promoted and produced rich active free radicals. Thus, the construction of dual anion defects modified photocatalyst offers a simple strategy for the design of highly efficient photocatalyst for air pollution control.
FEBS Open Bio ( IF 2.792 ) Pub Date: 2023-07-10 , DOI:
10.1016/j.apcatb.2023.123085
Photocatalytic membrane reactor (PMR), coupling photocatalysis and membrane separation, has shown a considerable potential in foulant removal. However, the serious membrane fouling and fragile membrane stability still limit the application of current PMR systems. Here, we report a strategy that PdCu alloy deposited on TiO2, which is incorporated with polyvinylidene fluoride membrane, achieves high humic acid (HA) rejection efficiency (100%) with enhanced membrane permeation and anti-fouling performance. Detailed characterizations demonstrate that alloying effect of PdCu-TiO2 plays multiple roles in improving PMR performance: (1) providing the paired Pd-Cu sites for enhancing HA adsorption and transferring electrons from Pd-Cu sites to HA to improve photocatalytic HA removal; (2) inducing the photothermal effect due to the carrier damping, which directly enhances membrane permeation. The remarkable properties of PdCu-TiO2 membrane in PMR confirm the significance of alloying effect for treating aqueous organic pollutants.
FEBS Open Bio ( IF 2.792 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.apcatb.2023.123125
The electrocatalytic activity towards two electron oxygen reduction reaction of graphite felt was advanced by incorporating carbon nitride, carbon nanotubes and polytetrafluoroethylene through vacuum filtration, which prevented the cleavage of O-O bond, facilitated the charge transfer, and established more three-phase active sites. To ameliorate the oxygen transfer process, the configuration of side-aeration was proposed, providing forced convection to reduce the thickness of diffusion layer, and increasing the dissolved oxygen. By simplified combination of refining the orientation of gas flow and modified graphite felt, the dual-chamber configuration rendered a qualitative leap in H2O2 generation capacity to 4.44–6.89 mg h−1 cm−2. The alkaline affinity of developed system was discussed in terms of a beneficial outer-sphere electron transfer pathway, the variation on adsorption strength of oxygenated species and working electrode potential range. Finally, Long-term operation stability and successful application in Electro-Fenton indicated great potential of developed system for H2O2 synthesis and environmental remediation.
FEBS Open Bio ( IF 2.792 ) Pub Date: 2023-07-19 , DOI:
10.1016/j.apcatb.2023.123119
CO self-sustaining catalytic combustion tends to be one of potential means to achieve efficient conversion of off-gases from steelmaking. Building model catalysts to investigate the reaction process academically is essential to design optimized catalysts and Cu2O exposing (1 0 0), (1 1 1) and (1 1 0) planes are excellent materials. Herein, morphological CeO2/Cu2O inverse model catalysts were synthesized to reveal the synergistic effect and reaction mechanism. It is demonstrated that the ignition temperature is lowered on the interface by synergistic effect, which dominates the ignition, while the combustion after ignition is controlled by Cu2O planes providing abundant lattice oxygen to react with CO. Additionally, exposure of different planes plays a significant role in the reaction since O-termination on (1 0 0) inhibits the interaction, whereas Cu-termination on (1 1 0) surface structure and coordinately unsaturated Cu+ on open (1 1 1) surface respectively contribute to their superior catalytic performance.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
生物4区 | BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
0.90 | 18 | Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
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